![molecular formula C22H22N8OS B2707092 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)piperidine-3-carboxamide CAS No. 1797091-61-2](/img/structure/B2707092.png)
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N8OS and its molecular weight is 446.53. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-((2-phenylthiazol-4-yl)methyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Aminomethylation Reactions : The compound is involved in Mannich reactions, leading to the synthesis of N,S-containing heterocycles such as tetraazatricyclo tridec-ene-carboxamides, which are significant in medicinal chemistry and drug design (Dotsenko, Krivokolysko, & Litvinov, 2012).
Synthesis of Anticancer Agents : It plays a role in synthesizing pyrazolopyrimidines, which have shown potential as anticancer and anti-5-lipoxygenase agents, highlighting its significance in developing new therapeutic compounds (Rahmouni et al., 2016).
Development of Inhibitors : This compound is a key precursor in the discovery of piperidine-4-carboxamide inhibitors, particularly for soluble epoxide hydrolase, which are important in various disease models (Thalji et al., 2013).
Biological and Pharmacological Applications
Antineoplastic Activity : It is used in the metabolism of antineoplastic tyrosine kinase inhibitors like Flumatinib, showing its crucial role in treating chronic myelogenous leukemia (Gong, Chen, Deng, & Zhong, 2010).
Anti-Angiogenic Properties : Derivatives of this compound exhibit significant anti-angiogenic and DNA cleavage activities, which are vital in developing anticancer therapies (Kambappa et al., 2017).
Synthesis of Anti-Inflammatory Agents : Involved in the synthesis of novel heterocyclic compounds like Benzodifuranyl, Triazines, and Thiazolopyrimidines, which have shown anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacological Screening : Various derivatives of this compound have been explored for pharmacological properties like antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic activities (Mattioda et al., 1975).
Antipsychotic Potential : Heterocyclic analogues of this compound have been evaluated as potential antipsychotic agents, showing affinity for dopamine D2, serotonin 5-HT2, and 5-HT1a receptors (Norman et al., 1996).
Mechanism of Action
Target of Action
The compound contains several structural motifs found in biologically active molecules. For instance, the 1,2,4-triazole ring is a common feature in many pharmaceuticals and has been associated with a wide range of biological activities . Similarly, thiazole rings are found in many potent biologically active compounds .
Mode of Action
For example, some 1,2,4-triazole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Without specific information on this compound, it’s challenging to predict the exact biochemical pathways it might affect. Many compounds containing 1,2,4-triazole and thiazole rings are known to interact with a variety of biochemical pathways due to their broad spectrum of biological activities .
properties
IUPAC Name |
N-[(2-phenyl-1,3-thiazol-4-yl)methyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N8OS/c31-21(24-10-18-12-32-22(28-18)16-5-2-1-3-6-16)17-7-4-8-29(11-17)19-9-20(26-14-25-19)30-15-23-13-27-30/h1-3,5-6,9,12-15,17H,4,7-8,10-11H2,(H,24,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEOQVTHHXXFBLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=NC(=C2)N3C=NC=N3)C(=O)NCC4=CSC(=N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N8OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.